Theobromine, 8-chloro-1-(2-hydroxyethyl)-, nitrate (salt)

• CAS No.: 63906-59-2
• Molecular Formula: C9H12ClN5O6
• Molecular Weight: 321.67 g/mol
• IUPAC Name: 8-chloro-1-(2-hydroxyethyl)-3,7-dimethylpurine-2,6-dione;nitric acid
• InChI: InChI=1S/C9H11ClN4O3.HNO3/c1-12-5-6(11-8(12)10)13(2)9(17)14(3-4-15)7(5)16;2-1(3)4/h15H,3-4H2,1-2H3;(H,2,3,4)
• InChI Key: DQTGDWXWOOUMFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1Cl)N(C(=O)N(C2=O)CCO)C.[N+](=O)(O)[O-]

Description

Theobromine, 8-chloro-1-(2-hydroxyethyl)-, nitrate (salt) is a chemical compound with the molecular formula C9-H10-Cl-N4-O2.N-O3 and a molecular weight of 303.69 . This compound is a derivative of theobromine, a naturally occurring alkaloid found in cocoa beans, and has been modified to include a chloro group, a hydroxyethyl group, and a nitrate salt.

Preparation Methods

The synthesis of Theobromine, 8-ch